Dabigatran ethyl AcOH Salt
Dabigatran ethyl AcOH Salt
Brand Name:
Vulcanchem
CAS No.:
1188263-64-0
VCID:
VC0194507
InChI:
InChI=1S/C27H29N7O3.C2H4O2/c1-3-37-25(35)13-15-34(23-6-4-5-14-30-23)27(36)19-9-12-22-21(16-19)32-24(33(22)2)17-31-20-10-7-18(8-11-20)26(28)29;1-2(3)4/h4-12,14,16,31H,3,13,15,17H2,1-2H3,(H3,28,29);1H3,(H,3,4)
SMILES:
CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C(=N)N)C.CC(=O)O
Molecular Formula:
C29H33N7O5
Molecular Weight:
559.627
Dabigatran ethyl AcOH Salt
CAS No.: 1188263-64-0
Impurities
VCID: VC0194507
Molecular Formula: C29H33N7O5
Molecular Weight: 559.627
| CAS No. | 1188263-64-0 |
|---|---|
| Product Name | Dabigatran ethyl AcOH Salt |
| Molecular Formula | C29H33N7O5 |
| Molecular Weight | 559.627 |
| IUPAC Name | acetic acid;ethyl 3-[[2-[(4-carbamimidoylanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate |
| Standard InChI | InChI=1S/C27H29N7O3.C2H4O2/c1-3-37-25(35)13-15-34(23-6-4-5-14-30-23)27(36)19-9-12-22-21(16-19)32-24(33(22)2)17-31-20-10-7-18(8-11-20)26(28)29;1-2(3)4/h4-12,14,16,31H,3,13,15,17H2,1-2H3,(H3,28,29);1H3,(H,3,4) |
| Standard InChIKey | UXDXRAAWSDVHMF-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C(=N)N)C.CC(=O)O |
| Synonyms | Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate acetate |
| PubChem Compound | 66510760 |
| Last Modified | Nov 11 2021 |
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